Cas no 77668-56-5 (5-Chloro Lamotrigine)

5-Chloro Lamotrigine is a halogenated derivative of lamotrigine, a well-known anticonvulsant and mood-stabilizing agent. This compound is primarily utilized in pharmaceutical research as a synthetic intermediate or reference standard for developing novel therapeutic agents. Its structural modification with a chlorine substituent enhances its potential for further chemical derivatization, enabling exploration of structure-activity relationships in drug development. The compound exhibits high purity and stability, making it suitable for analytical and preclinical studies. Researchers value 5-Chloro Lamotrigine for its utility in investigating metabolic pathways, receptor interactions, and the synthesis of analogs with optimized pharmacological profiles. Its precise characterization ensures reliability in experimental applications.

5-Chloro Lamotrigine structure

Product Name:5-Chloro Lamotrigine

CAS No:77668-56-5

MF:C₉H₆Cl₃N₅

MW:290.536437511444

CID:535680

PubChem ID:6419036

Update Time:2025-05-28

5-Chloro Lamotrigine Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazine-3,5-diamine, 6-(2,3,5-trichlorophenyl)-
- 5-Chloro Lamotrigine
- 6-(2,3,5-trichlorophenyl)-1,2,4-triazine-3,5-diamine
- 3,5-diamino-6-(2,3,5-trichlorophenyl)-1,2,4-triazine
- SCHEMBL978226
- 3,5-diamino-6-(2,3,5-trichlorophenyl)-1,2,4 -triazine
- KWYJAWJSLDHFCF-UHFFFAOYSA-N
- 3,5-diamino-6-(2,3,5-trichlorophenyl)- 1,2,4-triazine
- DTXSID50423543
- 77668-56-5
- Inchi： 1S/C9H6Cl3N5/c10-3-1-4(6(12)5(11)2-3)7-8(13)15-9(14)17-16-7/h1-2H,(H4,13,14,15,17)
- InChI Key： KWYJAWJSLDHFCF-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1=C(N)N=C(N)N=N1)Cl)Cl

Computed Properties

Exact Mass: 288.96918
Monoisotopic Mass: 288.968878g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 90.7Å²

Experimental Properties

PSA: 90.71

5-Chloro Lamotrigine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C367665-10mg	5-Chloro Lamotrigine	77668-56-5	10mg	$ 207.00	2023-04-18
TRC	C367665-100mg	5-Chloro Lamotrigine	77668-56-5	100mg	$ 1642.00	2023-04-18
TRC	C367665-250mg	5-Chloro Lamotrigine	77668-56-5	250mg	$ 3000.00	2023-09-08